Cas no 2229683-32-1 (3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine)

• Product Name: 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine
• CAS No: 2229683-32-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5767997
• PubChem ID: 165966549
• Update Time: 2025-10-28

3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229683-32-1
• EN300-1824223
• (2E)-3-(2-methoxypyridin-3-yl)prop-2-en-1-amine
• 3-(2-methoxypyridin-3-yl)prop-2-en-1-amine
• EN300-39882788
• 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine

• Inchi： 1S/C9H12N2O/c1-12-9-8(4-2-6-10)5-3-7-11-9/h2-5,7H,6,10H2,1H3/b4-2+
• InChI Key： LCYHTIGVIAMIHI-DUXPYHPUSA-N
• SMILES： O(C)C1C(=CC=CN=1)/C=C/CN

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine

Introduction to 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine (CAS No: 2229683-32-1)

3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229683-32-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a pyridine core substituted with a methoxy group at the 2-position and an amine functional group at the 1-position of the prop-2-enyl (allyl) chain. The structural configuration of this molecule imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. Pyridine derivatives exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methoxy group at the 2-position enhances the lipophilicity and metabolic stability of the compound, while the allyl amine functionality provides a site for further chemical modification, enabling the synthesis of more complex drug candidates.

Recent advancements in drug discovery have highlighted the importance of 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for structure-based drug design.

In addition to its role in oncology research, 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine has shown promise in addressing neurological disorders. The pyridine ring's capacity to penetrate the blood-brain barrier and modulate neurotransmitter systems has been exploited in the design of potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have indicated that derivatives of this compound may exert neuroprotective effects by inhibiting oxidative stress and inflammatory pathways.

The synthesis of 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the methoxy group is achieved through nucleophilic aromatic substitution, while the allyl amine functionality is incorporated via palladium-catalyzed cross-coupling reactions. These synthetic strategies ensure high yield and purity, making the compound readily available for further pharmaceutical development.

One of the most compelling aspects of 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine is its versatility as a building block for drug discovery. Researchers have leveraged its scaffold to create libraries of analogs with tailored pharmacological profiles. By modifying substituents on the pyridine ring or introducing additional functional groups, scientists can fine-tune binding affinity, selectivity, and pharmacokinetic properties. This flexibility underscores the compound's importance in modern medicinal chemistry.

The growing interest in 3-(2-Methoxypyridin-3-yl)prop-2-en-1-amine is also driven by its potential in addressing emerging therapeutic challenges. With increasing resistance to existing drugs, there is a critical need for innovative compounds that can overcome these barriers. The unique structural features of this molecule position it as a promising candidate for developing next-generation therapeutics with improved efficacy and reduced side effects.

Furthermore, computational modeling and high-throughput screening techniques have accelerated the discovery process involving 3-(2-Methoxypyridin-3-ylo propenyl amine) derivatives. These tools allow researchers to predict binding interactions and optimize molecular structures before conducting costly wet-lab experiments. Such advancements highlight the compound's role in interdisciplinary approaches to drug development, combining chemical synthesis with computational biology.

The future prospects for CAS No 2229683 32 1 are bright, with ongoing research exploring its applications in diverse therapeutic areas. As our understanding of disease mechanisms evolves, so does our capacity to design targeted interventions based on compounds like this one. The continued investigation into pyridine amine derivatives, including allyl-substituted methoxypyridines, promises to yield groundbreaking discoveries that will benefit patients worldwide.